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CAS No.: 35087-77-5

Cat. No.: B3370269

Get Quote

Answering the call of persistent pipette clogging, this Technical Support Center provides a

comprehensive guide for researchers navigating the challenges of using potassium gluconate-

based internal solutions in patch-clamp electrophysiology. As Senior Application Scientists, we

move beyond simple checklists to explain the fundamental science behind the problem, offering

robust, field-tested solutions to ensure the integrity and success of your experiments.

Technical Support Center: Potassium Gluconate
Internal Solutions
This guide is structured to address issues from immediate troubleshooting during an

experiment to preventative best practices in solution preparation.

Section 1: Frequently Asked Questions (FAQs) &
Immediate Troubleshooting
This section is for researchers who are currently facing a clogged pipette and need immediate

answers.
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Q1: My pipette clogged immediately after going whole-cell. What's the most likely cause?

A: This is a classic sign of precipitation. The most common culprits are either a poorly prepared

internal solution or an issue with the final filtering step. A microscopic precipitate, invisible to the

naked eye, can easily block the fine tip of a micropipette.[1] It's also possible that components

of your internal solution are reacting with the extracellular solution at the pipette tip.

Q2: I'm experiencing a slow increase in access resistance during my recording. Is this

clogging?

A: Yes, this is a common manifestation of a partial clog. Rather than a complete blockage, a

slow aggregation of molecules or a microscopic gel is gradually occluding the pipette tip.[1]

Potassium gluconate itself is known to sometimes precipitate over time, which can lead to a

gradual increase in access resistance.[2][3] This issue highlights the importance of using

freshly prepared and filtered solutions.

Q3: I filtered my solution, but I'm still getting clogs. What should I do?

A: If you've already filtered your bulk solution, consider these immediate checks:

Filter the Filling Syringe: Always use a small-volume syringe filter (e.g., 0.2 µm) directly on

the syringe used to fill your pipette.[4] This is a critical final step that catches any aggregates

that may have formed in the aliquot after thawing.

Sonication: Briefly sonicating your thawed aliquot before use can help redissolve any

potential precipitates.[4]

Check for Contamination: Ensure your syringe and microloader tips are impeccably clean.

Small amounts of oil or residue can cause blockages.[1]

Q4: Can temperature changes cause my pipette to clog?

A: Yes, temperature fluctuations can affect the solubility of components in your internal solution.

If you are performing experiments at physiological temperatures, ensure your pipette

equilibrates with the bath solution for a few minutes before attempting to patch.[5] Also, be

mindful of room temperature changes caused by air conditioning vents, which can affect the

stability of your entire setup.[5]
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Section 2: The Core Problem - Why Potassium
Gluconate Solutions Clog
Understanding the underlying chemical and physical reasons for clogging is key to prevention.

Potassium gluconate is a popular choice for internal solutions because it helps mimic the

intracellular environment.[2][6] However, its properties can also be the source of experimental

frustration.

Potassium gluconate has a known tendency to precipitate out of solution, especially in the high

concentrations used for internal solutions (typically 115-135 mM).[3][4] This can manifest as

crystalline particles or a gel-like substance.[1]

Your internal solution is a complex mixture, and interactions between components can lead to

precipitation.

ATP and GTP: Adding adenosine triphosphate (ATP) and guanosine triphosphate (GTP) can

significantly lower the pH of your solution if their acidic salt forms (e.g., Na-ATP) are used.[7]

This pH shift can cause other components, including the gluconate salt itself, to fall out of

solution.

Calcium and Buffers: Gluconate can bind to calcium ions (Ca²⁺) with low affinity.[2] If there

are sources of calcium contamination or issues with your calcium chelator (e.g., EGTA,

BAPTA), insoluble calcium gluconate salts can form.

pH and Temperature: The solubility of many components is highly dependent on pH and

temperature.[7] An incorrectly pH-adjusted solution or significant temperature fluctuations

during storage or use can promote precipitation.[8]

Below is a diagram illustrating the key factors that can contribute to the precipitation of a

potassium gluconate-based internal solution.
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Section 3: A Validated Protocol for Preparing Clog-Free
Internal Solution
Prevention is the most effective troubleshooting tool. This protocol integrates best practices to

minimize the risk of precipitation from the outset.

Prepare Stock Solutions: Prepare individual, high-concentration stock solutions of stable

components like HEPES and KOH. This is particularly useful for components used in small

quantities.[8]

Dissolve Main Components: In a beaker with about 80% of the final volume of high-purity

water, dissolve the main components in order: HEPES buffer, KCl, and then slowly add the

Potassium Gluconate while stirring.

Add Divalent Ions and Chelators: Add components like MgCl₂ and EGTA. Be aware that

some chelators may not fully dissolve until the pH is adjusted.[7]

Initial pH Adjustment: Carefully adjust the pH to your target value (typically 7.2-7.3) using

your prepared KOH stock solution.[6][9] Monitor the pH closely as you add the base.

Adjust Final Volume: Bring the solution to the final desired volume with high-purity water.

Check Osmolarity: Measure the osmolarity. A general rule is for the internal solution to be 10-

20 mOsm lower than your external solution (ACSF).[10][11] Adjust with water to lower or a

small amount of a concentrated salt (like KCl) to increase, if necessary. Re-check pH if

significant adjustments are made.

First Filtration: Filter the entire batch of solution using a 0.2 µm syringe or bottle-top filter.[1]

This removes any undissolved particles or initial precipitates.

Aliquot and Store: Dispense the solution into small, single-use aliquots (e.g., 1 mL) and store

them at -20°C or -80°C.[7][10] Do not add ATP or GTP at this stage.

Day-of-Use Preparation:

Thaw a single aliquot completely.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8055713/
https://www.researchgate.net/post/How-to-prepare-internal-solution-for-patch-clamp
https://swharden.com/patch/pages/internals/
https://docs.axolbio.com/wp-content/uploads/patch-clamp-protocol-final.pdf
https://www.scientifica.uk.com/neurowire/14-sharp-tips-for-patch-clampers
https://www.re-place.be/sites/default/files/segev2016.pdf
https://www.researchgate.net/post/Why_do_we_experience_pipette_blockages_clogging_with_our_potassium_gluconate_based_internal_solution
https://www.researchgate.net/post/How-to-prepare-internal-solution-for-patch-clamp
https://www.scientifica.uk.com/neurowire/14-sharp-tips-for-patch-clampers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3370269?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add ATP and GTP from freshly thawed stock solutions.[7][11] Keep the solution on ice

after adding these components to prevent degradation.[11]

Crucially, re-verify the pH. The addition of ATP/GTP can significantly alter it.[7] Adjust if

necessary.

Final Filtration: Before filling your pipette, draw the final solution through a 0.2 µm syringe

filter.[4] This is your best defense against clogging.

The following diagram outlines the recommended workflow for preparing your internal solution

to prevent clogging.
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Section 4: Advanced Troubleshooting & Alternative
Solutions
If you've followed the best practices and are still experiencing issues, it may be time to consider

alternatives or look for more subtle problems.

Q5: I've done everything right, but a specific batch of solution keeps clogging. Why?

A: Occasionally, a particular batch of a chemical reagent may be the issue. Impurities or

variations in manufacturing can lead to problems. If you suspect a bad batch of internal

solution, the most reliable fix is often to remake it from scratch, ideally using fresh reagents.[1]

Q6: Are there alternatives to Potassium Gluconate?

A: Yes. If clogging persists and impacts your workflow, consider replacing potassium gluconate

with potassium methylsulfate (KMeSO₄).[2][3] KMeSO₄ is known to be less prone to

precipitation and offers the added benefit of higher ionic mobility, which can result in a lower

liquid junction potential and sometimes lower access resistance.[2][6]

Anion Primary Use
Clogging
Propensity

Key Characteristics

Gluconate

Mimics intracellular

anion environment,

good for studying

action potentials.[6]

High

Prone to

precipitation[2][3]; can

chelate Ca²⁺[2].

Methylsulfate

(MeSO₄)

Alternative to

gluconate, preserves

neuronal excitability.

[2]

Low

Higher ionic mobility

than gluconate, lower

access resistance.[2]

[3]

Chloride (Cl⁻)

Used for studying

GABAergic currents or

minimizing junction

potentials.[2][6]

Low

High Cl⁻ can alter

inhibitory synaptic

currents[2]; lowest

junction potential

error[6].
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Q7: Could my issue be pipette drift instead of clogging?

A: It's an excellent question, as the symptoms can sometimes overlap (e.g., losing a seal).

Pipette drift is a physical movement of the pipette tip, often caused by mechanical or thermal

instability.[12]

Troubleshooting Pipette Drift:

Thermal Stability: Ensure the room temperature is stable and there are no drafts from air

conditioning hitting the rig.[5][13]

Mechanical Stability: Check that the micromanipulator, headstage, and pipette holder are all

securely fastened.[12][13] O-rings in the pipette holder can wear out and should be replaced

periodically.[12]

Cable and Tubing Strain: Ensure that cables and perfusion tubing are not pulling on the

headstage or manipulator.[13] Secure them to the air table at multiple points.[12]

If you observe the pipette tip physically moving under the microscope over several minutes,

drift is the likely culprit.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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